Cas no 2680893-81-4 ((1s,3s)-1-{(benzyloxy)carbonylamino}-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid)

• Product Name: (1s,3s)-1-{(benzyloxy)carbonylamino}-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• CAS No: 2680893-81-4
• MF: C₁₄H₁₄F₃NO₅
• MW: 333.259874820709
• CID: 5628662
• PubChem ID: 165924693
• Update Time: 2025-10-29

(1s,3s)-1-{(benzyloxy)carbonylamino}-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28296000
• 1-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• 2680668-66-8
• (1r,3r)-1-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• (1s,3s)-1-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• 2680893-81-4
• EN300-28295998
• 2680686-59-1
• EN300-28295999
• (1s,3s)-1-{(benzyloxy)carbonylamino}-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C14H14F3NO5/c15-14(16,17)13(22)7-12(8-13,10(19)20)18-11(21)23-6-9-4-2-1-3-5-9/h1-5,22H,6-8H2,(H,18,21)(H,19,20)
• InChI Key： MUXHPTQDIPFCOQ-UHFFFAOYSA-N
• SMILES： FC(C1(CC(C(=O)O)(C1)NC(=O)OCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 333.08240703g/mol
• Monoisotopic Mass: 333.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9Ų

Additional information on (1s,3s)-1-{(benzyloxy)carbonylamino}-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of (1s,3s)-1-{(benzyloxy)carbonylamino}-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 2680893-81-4)

The compound (1s,3s)-1-{(benzyloxy)carbonylamino}-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 2680893-81-4) is a highly specialized chiral cyclobutane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and hydroxy-carboxylic acid moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting metabolic disorders, inflammation, and other therapeutic areas.

One of the most notable aspects of this compound is its stereochemistry, which plays a crucial role in its biological activity. The (1s,3s) configuration ensures high selectivity and efficacy in binding to specific enzyme targets. This has led to a surge in searches for "chiral cyclobutane derivatives" and "trifluoromethyl-containing pharmaceuticals" in scientific databases and AI-driven research tools. The presence of the benzyloxy carbonylamino group further enhances its stability and bioavailability, making it a preferred choice for prodrug design.

In recent years, the demand for fluorinated organic compounds has grown exponentially, driven by their unique physicochemical properties. The trifluoromethyl group in this molecule contributes to its lipophilicity and metabolic stability, addressing common challenges in drug development. Searches for "CF3 in drug design" and "fluorinated cyclobutanes" reflect the growing interest in this area. Additionally, the compound's hydroxy-carboxylic acid functionality aligns with current trends in developing sustainable bioactive molecules.

The synthesis of (1s,3s)-1-{(benzyloxy)carbonylamino}-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid involves advanced organic chemistry techniques, including asymmetric catalysis and protecting group strategies. Researchers often search for "efficient synthesis of chiral cyclobutanes" or "carboxylate protection methods" to optimize its production. The compound's versatility is further highlighted by its potential use in peptide mimetics and small-molecule inhibitors, areas that are currently under intense investigation in both academia and industry.

From an environmental perspective, the compound's biodegradability and low toxicity profile make it an attractive candidate for green chemistry applications. This aligns with the increasing focus on "eco-friendly pharmaceuticals" and "green synthesis" in scientific literature. Its structural complexity also makes it a subject of interest for computational chemists exploring "molecular docking" and "QSAR studies."

In conclusion, (1s,3s)-1-{(benzyloxy)carbonylamino}-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 2680893-81-4) represents a cutting-edge compound with broad applications in modern chemistry and life sciences. Its unique combination of stereochemistry, fluorination, and functional group diversity positions it as a key player in the development of next-generation therapeutics and agrochemicals. As research continues to uncover its full potential, this compound is poised to remain a focal point in scientific innovation.